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Compound of Interest

Compound Name: Glycerophosphoinositol lysine

CAS No.: 425642-33-7

Cat. No.: B607665

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount for safety and regulatory compliance. This guide

provides essential, immediate safety and logistical information for the proper disposal of

Glycerophosphoinositol lysine (GPI-lysine), a compound utilized for its anti-inflammatory

and anti-aging properties. While a specific Safety Data Sheet (SDS) for

Glycerophosphoinositol lysine is not publicly available, this document outlines a step-by-

step disposal plan based on general best practices for laboratory chemical waste management.

Chemical and Physical Properties
A clear understanding of a substance's properties is the first step toward safe handling and

disposal. The known quantitative data for Glycerophosphoinositol lysine are summarized

below.
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Property Value

Molecular Formula C15H33N2O13P

Molecular Weight 480.404 g/mol

CAS Number 425642-33-7

Physical Form Solid

Purity Typically ≥98%

Immediate Safety and Handling Precautions
Before proceeding with disposal, ensure that all personnel handling Glycerophosphoinositol
lysine are familiar with standard laboratory safety protocols. This includes wearing appropriate

Personal Protective Equipment (PPE) such as safety goggles, gloves, and a lab coat.

In case of accidental release:

Spill: As Glycerophosphoinositol lysine is a solid, sweep up the material, taking care to

avoid generating dust. Place the collected material into a suitable, labeled container for

disposal.

Contact: In case of skin or eye contact, flush the affected area with copious amounts of

water. Seek medical attention if irritation persists.

Step-by-Step Disposal Protocol
The overriding principle for laboratory waste is to formulate a disposal plan before beginning

any experiment.[1] The following procedure is a general guideline for the disposal of

Glycerophosphoinositol lysine in a laboratory setting.

Waste Identification and Segregation:

Identify the waste as non-acutely hazardous chemical waste, unless it has been mixed

with other hazardous materials.
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Do not mix Glycerophosphoinositol lysine waste with other waste streams to avoid

unintended chemical reactions.[2] Keep it in its original container if possible.[2]

Containerization:

Place the Glycerophosphoinositol lysine waste in a chemically compatible, non-reactive

container. Plastic containers are often preferred for solid chemical waste.

Ensure the container is in good condition and can be securely sealed.

Labeling:

Clearly label the waste container with the full chemical name: "Glycerophosphoinositol
lysine waste."

Include the approximate quantity of the waste.

Indicate the date of accumulation.

Attach any other identifiers required by your institution's Environmental Health and Safety

(EHS) department.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[3]

This area should be under the control of laboratory personnel and away from general

laboratory traffic.

Keep the waste container closed at all times, except when adding waste.[4]

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Provide them with all necessary information about the waste material as per your

institution's procedures.
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Documentation:

Maintain a record of the waste generated, including the chemical name, quantity, and

disposal date.

Disposal Decision Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste, applicable to Glycerophosphoinositol lysine.
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General Chemical Waste Disposal Workflow

Start: Chemical Waste Generated

Identify Chemical and Hazards

Is a specific SDS available?

Follow specific disposal instructions in SDS

Yes

Follow general laboratory chemical waste protocol

No

Segregate from other waste streams

Place in a labeled, sealed, and compatible container

Store in designated satellite accumulation area

Request pickup from Environmental Health & Safety

End: Waste Disposed

Click to download full resolution via product page

Caption: General workflow for the disposal of chemical waste in a laboratory setting.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal policies and procedures, as well as local and national regulations,

before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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